N-(4-fluorophenyl)-2-(2-((2-((3-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[2-[2-(3-methoxyanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C20H18FN3O3S2/c1-27-17-4-2-3-15(9-17)23-19(26)12-29-20-24-16(11-28-20)10-18(25)22-14-7-5-13(21)6-8-14/h2-9,11H,10,12H2,1H3,(H,22,25)(H,23,26)
• InChI Key: WBPGAYROAFETBE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CSC2=NC(=CS2)CC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C20H18FN3O3S2
• Molecular Weight: 431.5 g/mol

Description

N-(4-fluorophenyl)-2-(2-((2-((3-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C20H18FN3O3S2 and its molecular weight is 431.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research on compounds structurally related to N-(4-fluorophenyl)-2-(2-((2-((3-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide focuses on the synthesis and characterization of novel chemical entities for potential therapeutic applications. For example, the study by Sunder and Maleraju (2013) involved the synthesis of novel acetamide derivatives with substitutions aimed at exploring anti-inflammatory activities. The chemical structures were confirmed using spectroscopic methods, highlighting the importance of structural analysis in developing new pharmacologically active compounds (Sunder & Maleraju, 2013).

Anticancer Screening

Further research extends into the exploration of these compounds' potential anticancer properties. Abu-Melha (2021) synthesized a series of compounds for anticancer screening, indicating the breadth of research into the medicinal applications of similar chemical structures. The compounds exhibited potent cytotoxic results against breast cancer cell lines, showcasing the potential for these molecules in cancer therapy (Abu-Melha, 2021).

Optoelectronic Properties

The study of optoelectronic properties of related compounds, such as those involving thiazole-based polythiophenes, reveals applications beyond pharmacology. Camurlu and Guven (2015) explored the optoelectronic properties of thiazole-containing monomers, contributing to the development of materials with potential applications in electronics and photonics (Camurlu & Guven, 2015).

Antimicrobial Activity

The antimicrobial potential of compounds within the same chemical family has also been investigated. Badiger et al. (2013) synthesized derivatives exhibiting antimicrobial activity against various bacterial and fungal strains, underscoring the versatility of these compounds in addressing different microbial threats (Badiger, Mulla, Khazi, & Khazi, 2013).